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Compound of Interest

Compound Name:
7-Iodo-2',3'-Dideoxy-7-Deaza-

Guanosine

Cat. No.: B10831770 Get Quote

Disclaimer: The toxicological properties of 7-Iodo-2',3'-Dideoxy-7-Deaza-Guanosine have not

been fully investigated. Therefore, this compound should be handled as a potentially hazardous

substance. These disposal procedures are based on general best practices for laboratory

chemicals with unknown toxicity. Always consult your institution's Environmental Health and

Safety (EHS) department for specific guidelines and regulations in your area.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Personal Protective Equipment (PPE)

Eye Protection

Hand Protection

Body Protection

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.
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Proper segregation of chemical waste is crucial to ensure safe handling and disposal.

Solid Waste:

Collect un-used or expired 7-Iodo-2',3'-Dideoxy-7-Deaza-Guanosine powder in a clearly

labeled, sealed, and chemically compatible container.

Contaminated materials such as weighing paper, pipette tips, and gloves should also be

collected in a designated solid hazardous waste container.

Liquid Waste:

If the compound is in a solution (e.g., dissolved in DMSO), it must be collected as liquid

hazardous waste.[1]

Do not mix this waste with other solvent waste streams unless you have confirmed

compatibility. It is best practice to collect it in a separate, dedicated container.

Crucially, do not empty into drains or sewers.[2]

Labeling and Storage of Waste Containers
Accurate and clear labeling is a critical safety and regulatory requirement.

Labeling:

Use your institution's official hazardous waste tags or labels.

Clearly write the full chemical name: "7-Iodo-2',3'-Dideoxy-7-Deaza-Guanosine". Avoid

abbreviations or chemical formulas.

Indicate that the toxicological properties are not fully known.

List all constituents in the container, including any solvents and their approximate

concentrations.

Ensure the date of waste accumulation is clearly marked.
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Storage:

Store the sealed waste container in a designated and properly signed satellite

accumulation area within your laboratory.

Ensure the storage area is secure and away from incompatible materials.

Disposal Procedure
The final disposal of 7-Iodo-2',3'-Dideoxy-7-Deaza-Guanosine waste must be handled by

trained professionals.

Contact EHS: Once your waste container is ready for disposal (typically when it is 75-90%

full or has been stored for a specific period according to institutional policy), contact your

institution's Environmental Health and Safety (EHS) department.

Schedule a Pickup: Arrange for a hazardous waste pickup. Follow their specific procedures

for scheduling and preparing the container for collection.

Documentation: Complete any required paperwork or online forms for the waste disposal.

The following diagram illustrates the logical workflow for the proper disposal of 7-Iodo-2',3'-
Dideoxy-7-Deaza-Guanosine.
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Preparation
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Final Disposal

Start: Need to dispose of
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(Goggles, Gloves, Lab Coat)
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Collect in a labeled
solid hazardous waste container.
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Collect in a labeled
liquid hazardous waste container.

No
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by EHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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